![molecular formula C18H17ClN2O B2553198 6-(4-chlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone CAS No. 344282-44-6](/img/structure/B2553198.png)
6-(4-chlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone
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Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps, including condensation , cyclization , and functional group transformations . Researchers have explored different synthetic routes, such as boronic ester-based protocols . These methods allow access to diverse derivatives for further investigation.
Scientific Research Applications
- Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent. Its structural features make it an interesting candidate for inhibiting specific cellular pathways involved in cancer progression .
- Anti-inflammatory Activity : The pyridazinone scaffold has shown anti-inflammatory effects, which could be harnessed for developing novel anti-inflammatory drugs .
- Neuroprotective Effects : Some studies suggest that this compound may have neuroprotective properties. Researchers investigate its ability to prevent neuronal damage and promote cell survival in neurodegenerative diseases .
- Organic Semiconductors : The π-conjugated system in the pyridazinone ring makes it an interesting candidate for organic semiconductors. Researchers explore its use in organic field-effect transistors (OFETs) and other electronic devices .
- Insecticidal Activity : The compound’s structure has been evaluated for its insecticidal properties. It could potentially serve as a lead compound for developing environmentally friendly insecticides .
- Fluorescent Properties : Researchers have investigated the luminescent behavior of this compound. Its fluorescence properties make it relevant for applications in sensors, imaging, and optoelectronic devices .
- Metal Chelation : The pyridazinone moiety can form stable complexes with transition metals. These metal complexes find applications in catalysis, sensing, and material science .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Materials Science and Organic Electronics
Agrochemicals and Pest Control
Photophysics and Luminescent Materials
Coordination Chemistry and Metal Complexes
Future Directions
properties
IUPAC Name |
3-(4-chlorophenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O/c1-2-12-3-5-13(6-4-12)16-11-17(20-21-18(16)22)14-7-9-15(19)10-8-14/h3-10,16H,2,11H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVNLLELMAZZFCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2CC(=NNC2=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-chlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone |
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